![molecular formula C17H14N4O2 B2633353 (E)-4-methoxy-N'-(quinoxalin-6-ylmethylene)benzohydrazide CAS No. 1018148-16-7](/img/structure/B2633353.png)
(E)-4-methoxy-N'-(quinoxalin-6-ylmethylene)benzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-4-methoxy-N'-(quinoxalin-6-ylmethylene)benzohydrazide, also known as QM, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. QM has been shown to exhibit various biological activities, making it a promising candidate for drug development.
Scientific Research Applications
- Research indicates that this compound possesses potential anticancer activity. It may inhibit tumor growth by interfering with cell division or inducing apoptosis (programmed cell death). Further studies are needed to elucidate its precise mechanisms and evaluate its efficacy against specific cancer types .
- Some investigations suggest that (E)-4-methoxy-N’-(quinoxalin-6-ylmethylene)benzohydrazide could play a role in Alzheimer’s disease management. It may modulate neuroinflammation, oxidative stress, or amyloid-beta aggregation. However, more preclinical and clinical studies are necessary to validate these findings .
- The compound exhibits anti-inflammatory effects, which could be valuable in treating inflammatory conditions. It may suppress pro-inflammatory cytokines or inhibit key enzymes involved in inflammation pathways. Researchers are exploring its potential as a novel anti-inflammatory agent .
- Preliminary studies suggest that (E)-4-methoxy-N’-(quinoxalin-6-ylmethylene)benzohydrazide has anticonvulsant activity. It might modulate neuronal excitability or neurotransmitter release, making it relevant for epilepsy management. However, further investigations are essential .
- The compound exhibits antimicrobial effects against bacteria, fungi, or parasites. It could serve as a lead for developing new antimicrobial agents. Researchers are exploring its potential in combating drug-resistant pathogens .
- Some studies indicate that (E)-4-methoxy-N’-(quinoxalin-6-ylmethylene)benzohydrazide may have antihypertensive properties. It could influence blood pressure regulation through vascular relaxation or other mechanisms. Clinical trials are needed to validate its efficacy .
Anticancer Properties
Anti-Alzheimer’s Potential
Anti-Inflammatory Activity
Anticonvulsant Properties
Antimicrobial Applications
Antihypertensive Activity
properties
IUPAC Name |
4-methoxy-N-[(E)-quinoxalin-6-ylmethylideneamino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N4O2/c1-23-14-5-3-13(4-6-14)17(22)21-20-11-12-2-7-15-16(10-12)19-9-8-18-15/h2-11H,1H3,(H,21,22)/b20-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVWLUBCNLZOTFL-RGVLZGJSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NN=CC2=CC3=NC=CN=C3C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)C(=O)N/N=C/C2=CC3=NC=CN=C3C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-4-methoxy-N'-(quinoxalin-6-ylmethylene)benzohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.